(6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol

Specification

• Molecular Formula: C21H20N2O
• Molecular Weight: 316.4 g/mol
• IUPAC Name: [6-(3,4-dihydro-2H-quinolin-1-yl)pyridin-3-yl]-phenylmethanol
• Standard InChI: InChI=1S/C21H20N2O/c24-21(17-8-2-1-3-9-17)18-12-13-20(22-15-18)23-14-6-10-16-7-4-5-11-19(16)23/h1-5,7-9,11-13,15,21,24H,6,10,14H2
• Standard InChI Key: NUNCQQSBXVXKKB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C3=NC=C(C=C3)C(C4=CC=CC=C4)O

Introduction

Chemical Structure and Molecular Properties

Core Structural Features

The compound’s IUPAC name, [6-(3,4-dihydro-2H-quinolin-1-yl)pyridin-3-yl]-phenylmethanol, reflects its hybrid structure:

• A dihydroquinoline moiety (3,4-dihydro-2H-quinolin-1-yl) provides a partially saturated bicyclic system.

• A pyridine ring substituted at the 3-position with a phenylmethanol group (-CH(OH)Ph).

This arrangement introduces steric complexity and polar functional groups, enabling potential hydrogen bonding and π-π interactions.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C21H20N2O
Molecular Weight	316.4 g/mol
IUPAC Name	[6-(3,4-dihydro-2H-quinolin-1-yl)pyridin-3-yl]-phenylmethanol
InChI Key	ZPEWVWLHWSAJDA-UHFFFAOYSA-N

Stereochemical Considerations

The methanol group (-CH(OH)Ph) introduces a chiral center, necessitating enantioselective synthesis or resolution techniques to isolate stereoisomers. Computational models suggest that the (R)-enantiomer may exhibit enhanced binding affinity to biological targets due to favorable spatial alignment of the hydroxyl group.

Synthesis and Optimization

General Synthetic Strategy

Synthesis typically proceeds via a multi-step sequence:

• Formation of the dihydroquinoline core: Cyclization of aniline derivatives with carbonyl compounds under acidic conditions.

• Pyridine ring functionalization: Coupling of the dihydroquinoline moiety to a pre-functionalized pyridine intermediate via nucleophilic aromatic substitution.

• Introduction of phenylmethanol: Grignard or organozinc additions to a ketone precursor, followed by oxidation or reduction as needed.

Critical Reaction Parameters

• Temperature control: Pyridine coupling reactions require mild conditions (40–60°C) to prevent decomposition.

• Solvent selection: Polar aprotic solvents (e.g., DMF, DMSO) enhance reaction rates by stabilizing transition states.

• Catalysis: Palladium-based catalysts (e.g., Pd(PPh3)4) improve yields in cross-coupling steps.

Analytical Characterization

• HPLC: Reverse-phase chromatography (C18 column, 10–100% MeCN gradient) confirms purity (>95%).

• NMR Spectroscopy: Key signals include:

  • δ 7.8–8.2 ppm (pyridine H-2/H-6)

  • δ 4.9 ppm (methanol -OH, broad singlet)

• Mass Spectrometry: ESI-MS exhibits a dominant [M+H]+ peak at m/z 317.3.

Materials Science Applications

Coordination Chemistry

The pyridine nitrogen and hydroxyl group can act as bidentate ligands, forming stable complexes with transition metals (e.g., Cu(II), Fe(III)). Such complexes show promise in catalytic applications, including asymmetric synthesis and oxidation reactions.

Polymer Functionalization

Incorporating the compound into polymer backbones (e.g., polyesters, polyamides) introduces rigid aromatic domains, enhancing thermal stability. TGA data for analogous polymers indicate decomposition temperatures exceeding 300°C.

Challenges and Future Directions

Synthetic Scalability

Current routes suffer from low yields (30–45%) in pyridine coupling steps. Future work should explore flow chemistry or microwave-assisted synthesis to improve efficiency.

Target Identification

High-throughput screening is needed to map the compound’s interactions with biological targets. CRISPR-Cas9 gene editing could identify susceptibility genes in cancer cell lines.